
Cyclaniliprole: A Comparative Analysis of
Efficacy Against Insecticide-Resistant Pest

Populations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclaniliprole

Cat. No.: B1261310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The emergence of insect populations resistant to conventional insecticides presents a

significant challenge to global agriculture and food security. Cyclaniliprole, a member of the

diamide class of insecticides (IRAC Group 28), has been introduced as a tool for managing a

broad spectrum of chewing and sucking insect pests.[1][2] This guide provides a comparative

analysis of cyclaniliprole's efficacy, with a particular focus on its performance against insect

populations that have developed resistance to other insecticide classes. The information herein

is supported by experimental data to aid in research and development efforts.

Mechanism of Action
Cyclaniliprole, like other diamides, functions by modulating insect ryanodine receptors (RyRs).

[1][3][4] These receptors are critical for regulating the release of intracellular calcium, which is

essential for muscle contraction.[4] Cyclaniliprole locks the RyRs into an open state, causing

an uncontrolled release of calcium from the sarcoplasmic reticulum into the cytoplasm of

muscle cells.[1] This leads to rapid feeding cessation, muscle paralysis, and ultimately, the

death of the insect.[1] Due to its high selectivity for insect RyRs, cyclaniliprole exhibits a

favorable toxicological profile for non-target organisms, including mammals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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